Cas no 1037297-94-1 (3-(acetylamino)-2-Thiophenecarboxamide)

• Product Name: 3-(acetylamino)-2-Thiophenecarboxamide
• CAS No: 1037297-94-1
• MF: C₇H₈N₂O₂S
• MW: 184.215620040894
• CID: 2118191
• Update Time: 2023-11-19

3-(acetylamino)-2-Thiophenecarboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(acetylamino)-2-Thiophenecarboxamide
• YVEAUEJCVVDRAI-UHFFFAOYSA-N
• 3-acetamidothiophene-2-carboxamide
• CID 90389240
• 2-Thiophenecarboxamide, 3-(acetylamino)-

• Inchi： 1S/C7H8N2O2S/c1-4(10)9-5-2-3-12-6(5)7(8)11/h2-3H,1H3,(H2,8,11)(H,9,10)
• InChI Key： YVEAUEJCVVDRAI-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(N)=O)NC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 208
• Topological Polar Surface Area: 100

Experimental Properties

• Density: 1.409±0.06 g/cm3(Predicted)
• Boiling Point: 462.8±30.0 °C(Predicted)
• pka: 14.42±0.70(Predicted)